(S)-Carisbamate beta-D-O-glucuronide
(S)-Carisbamate beta-D-O-glucuronide
Brand Name:
Vulcanchem
CAS No.:
940279-82-3
VCID:
VC0132821
InChI:
InChI=1S/C15H18ClNO9/c16-7-4-2-1-3-6(7)8(5-24-15(17)23)25-14-11(20)9(18)10(19)12(26-14)13(21)22/h1-4,8-12,14,18-20H,5H2,(H2,17,23)(H,21,22)/t8-,9+,10+,11-,12+,14-/m1/s1
SMILES:
C1=CC=C(C(=C1)C(COC(=O)N)OC2C(C(C(C(O2)C(=O)O)O)O)O)Cl
Molecular Formula:
C15H18ClNO9
Molecular Weight:
391.757
(S)-Carisbamate beta-D-O-glucuronide
CAS No.: 940279-82-3
Cat. No.: VC0132821
Molecular Formula: C15H18ClNO9
Molecular Weight: 391.757
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 940279-82-3 |
|---|---|
| Molecular Formula | C15H18ClNO9 |
| Molecular Weight | 391.757 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[(1S)-2-carbamoyloxy-1-(2-chlorophenyl)ethoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C15H18ClNO9/c16-7-4-2-1-3-6(7)8(5-24-15(17)23)25-14-11(20)9(18)10(19)12(26-14)13(21)22/h1-4,8-12,14,18-20H,5H2,(H2,17,23)(H,21,22)/t8-,9+,10+,11-,12+,14-/m1/s1 |
| Standard InChI Key | RKWAMNXFHLRQGF-CBIHJVFNSA-N |
| SMILES | C1=CC=C(C(=C1)C(COC(=O)N)OC2C(C(C(C(O2)C(=O)O)O)O)O)Cl |
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